2,3-Diamino-4-benzyloxypyridine
Cat. No. B8305091
M. Wt: 215.25 g/mol
InChI Key: OCWCNRPKEWMYMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07138399B2
Procedure details
A mixture of 0.88 g of 2-amino-4-benzyloxy-3-nitropyridine (starting material M2), 0.81 ml of hydrazine hydrate and 0.100 g of Raney nickel in 25 ml of methanol is heated under reflux until no starting material is detectable by TLC. After filtration and evaporation of the solvent the residue is chromatographed on silica gel (dichloromethane/methanol 20:1+1% triethylamine). Concentration of the pure fractions and drying in vacuo gives 0.66 g of the title compound as a brownish solid of m.p. 135–136° C. The mass spectrum shows the molecular peak MH+ at 216.1 Da.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([N+:8]([O-])=O)=[C:6]([O:11][CH2:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)[CH:5]=[CH:4][N:3]=1.O.NN>[Ni].CO>[NH2:1][C:2]1[C:7]([NH2:8])=[C:6]([O:11][CH2:12][C:13]2[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=2)[CH:5]=[CH:4][N:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.88 g
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Type
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reactant
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Smiles
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NC1=NC=CC(=C1[N+](=O)[O-])OCC1=CC=CC=C1
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Name
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Quantity
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0.81 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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0.1 g
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux until no starting material
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration and evaporation of the solvent the residue
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CUSTOM
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Type
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CUSTOM
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Details
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is chromatographed on silica gel (dichloromethane/methanol 20:1+1% triethylamine)
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CUSTOM
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Type
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CUSTOM
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Details
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Concentration of the pure fractions and drying in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=NC=CC(=C1N)OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.66 g | |
| YIELD: CALCULATEDPERCENTYIELD | 85.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
